Cas no 1376353-84-2 (N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a synthetic organic compound featuring a morpholine and piperidine scaffold, linked via a carboxamide group. Its structural complexity offers potential as an intermediate in pharmaceutical research, particularly in the development of kinase inhibitors or modulators of biological pathways. The presence of a propynyl group enhances reactivity, enabling further functionalization, while the 3-methylmorpholine moiety may improve solubility and pharmacokinetic properties. This compound is suited for medicinal chemistry applications, where its unique architecture could contribute to the exploration of novel bioactive molecules. High purity and well-defined synthesis routes ensure reproducibility for research purposes.
N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide structure
1376353-84-2 structure
Product Name:N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
CAS No:1376353-84-2
MF:C20H27N3O2
MW:341.447284936905
CID:6400485
PubChem ID:72130033
Update Time:2025-05-30

N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
    • 1376353-84-2
    • EN300-26622726
    • N-[4-(3-methylmorpholin-4-yl)phenyl]-1-prop-2-ynylpiperidine-4-carboxamide
    • Z1239669495
    • AKOS033186399
    • Inchi: 1S/C20H27N3O2/c1-3-10-22-11-8-17(9-12-22)20(24)21-18-4-6-19(7-5-18)23-13-14-25-15-16(23)2/h1,4-7,16-17H,8-15H2,2H3,(H,21,24)
    • InChI Key: MGOTXPLWDSOMOU-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2)NC(C2CCN(CC#C)CC2)=O)C(C)C1

Computed Properties

  • Exact Mass: 341.21032711g/mol
  • Monoisotopic Mass: 341.21032711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.8Ų

N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622726-0.05g
N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
1376353-84-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Research Briefing on N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1376353-84-2)

In recent years, the compound N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1376353-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a morpholine ring, a propargyl group, and a piperidine carboxamide moiety in its structure makes it a versatile candidate for drug development, particularly in targeting specific biological pathways.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key areas of interest is its potential as an inhibitor of certain kinase enzymes, which play a critical role in cell signaling and proliferation. Preliminary in vitro and in vivo experiments have demonstrated its efficacy in modulating these pathways, suggesting its applicability in oncology and inflammatory diseases. The compound's ability to selectively bind to target proteins while minimizing off-target effects has been a focal point of current research.

Another significant aspect of the research on N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is its pharmacokinetic profile. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a therapeutic agent. Early findings indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. These insights are instrumental in guiding the design of future derivatives and analogs.

The synthetic routes for producing this compound have also been a subject of recent investigations. Researchers have explored various strategies to improve the yield and purity of the synthesis, as well as to introduce modifications that could enhance its biological activity. The use of advanced techniques such as flow chemistry and catalytic methods has been reported, highlighting the ongoing efforts to streamline its production for both research and potential clinical applications.

In conclusion, N-[4-(3-methylmorpholin-4-yl)phenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS: 1376353-84-2) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies are expected to delve deeper into its therapeutic potential, optimization of its pharmacological properties, and exploration of its applications in various disease models. The continued investigation of this compound holds the potential to yield significant advancements in the field.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd